Cas no 2029215-08-3 (3-Fluoro-4-(piperidin-3-yloxy)pyridine)

• Product Name: 3-Fluoro-4-(piperidin-3-yloxy)pyridine
• CAS No: 2029215-08-3
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• CID: 5783139
• PubChem ID: 165867720
• Update Time: 2025-06-11

3-Fluoro-4-(piperidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1817383
• 2029215-08-3
• 3-fluoro-4-(piperidin-3-yloxy)pyridine
• Pyridine, 3-fluoro-4-(3-piperidinyloxy)-
• 3-Fluoro-4-(piperidin-3-yloxy)pyridine

• Inchi： 1S/C10H13FN2O/c11-9-7-13-5-3-10(9)14-8-2-1-4-12-6-8/h3,5,7-8,12H,1-2,4,6H2
• InChI Key： QQYCWKBLCPLNEO-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1OC1CNCCC1

Computed Properties

• Exact Mass: 196.10119120g/mol
• Monoisotopic Mass: 196.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-Fluoro-4-(piperidin-3-yloxy)pyridine

Professional Introduction to 3-Fluoro-4-(piperidin-3-yloxy)pyridine (CAS No. 2029215-08-3)

3-Fluoro-4-(piperidin-3-yloxy)pyridine, identified by its CAS number 2029215-08-3, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug development. The presence of both fluoro and piperidine moieties in its structure imparts unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of various therapeutic agents.

The fluoro substituent at the 3-position of the pyridine ring is particularly noteworthy. Fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. These attributes make fluorinated derivatives highly desirable in medicinal chemistry. In particular, the introduction of a fluorine atom can modulate the electronic properties of the molecule, influencing its interactions with biological targets. This has been extensively explored in the development of kinase inhibitors, anticancer agents, and central nervous system (CNS) drugs.

The second key feature of 3-Fluoro-4-(piperidin-3-yloxy)pyridine is the presence of a piperidin-3-yloxy group at the 4-position. Piperidine derivatives are well-documented for their role as bioisosteres, particularly in replacing rigid aromatic rings with more flexible aliphatic structures. This substitution can lead to improved solubility, reduced toxicity, and enhanced pharmacological activity. The piperidinyl moiety is particularly prevalent in modern drug candidates due to its ability to occupy binding pockets in enzymes and receptors with high affinity.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 3-Fluoro-4-(piperidin-3-yloxy)pyridine. These tools have enabled researchers to predict the binding modes and interactions of this compound with various biological targets with remarkable accuracy. For instance, studies have demonstrated that this molecule can effectively interact with protein kinases, which are key targets in oncology research. The combination of fluoro and piperidine functionalities allows for fine-tuning of electronic and steric properties, optimizing binding interactions.

In the context of drug discovery, 3-Fluoro-4-(piperidin-3-yloxy)pyridine has been utilized as a building block in the synthesis of novel small-molecule inhibitors. These inhibitors have shown promise in preclinical studies for their ability to modulate signaling pathways involved in cancer progression. The fluoro group enhances the compound's metabolic stability, while the piperidine moiety contributes to its binding affinity and selectivity. Such properties are crucial for developing drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has increasingly recognized the importance of fluorinated piperidine derivatives in drug development. These compounds offer a balance between structural complexity and biological activity, making them ideal candidates for further optimization. Researchers have leveraged synthetic strategies to introduce various modifications at different positions of the pyridine ring, leading to a diverse library of analogs. Each modification is carefully evaluated for its impact on pharmacokinetic profiles and therapeutic potential.

One notable application of 3-Fluoro-4-(piperidin-3-yloxy)pyridine is in the development of CNS drugs. Piperidine derivatives are known to cross the blood-brain barrier efficiently, making them suitable for treating neurological disorders. The fluoro substituent further enhances their pharmacological properties by improving lipophilicity and metabolic stability. Recent studies have explored its potential as an intermediate in synthesizing novel antipsychotics and antidepressants, where it demonstrates favorable pharmacokinetic profiles.

The synthesis of 3-Fluoro-4-(piperidin-3-yloxy)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound. These methods ensure that the final product meets stringent pharmaceutical standards, making it suitable for further development.

The role of computational tools in understanding the behavior of 3-Fluoro-4-(piperidin-3-yloxy)pyridine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational flexibility and electronic properties. These insights are invaluable for designing derivatives with enhanced therapeutic efficacy. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

In conclusion, 3-Fluoro-4-(piperidin-3-yloxy)pyridine (CAS No. 2029215-08-3) represents a promising compound in pharmaceutical chemistry due to its unique structural features and versatile applications. The combination of fluoro and piperidine functionalities offers a rich scaffold for developing novel therapeutic agents targeting various diseases. With ongoing research focused on optimizing its pharmacological properties, this compound is poised to play a significant role in future drug development efforts.